Sodium HEPES; WAS-14

Sodium HEPES, also known as 4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid sodium salt, is a zwitterionic buffering agent widely utilized in biological and biochemical applications. It is particularly valued for its ability to maintain stable pH levels in cell culture environments, making it a preferred choice over bicarbonate buffers. The molecular formula for Sodium HEPES is C₈H₁₉N₂NaO₅S, with a molar mass of approximately 260.3 g/mol . It is characterized by its high solubility in water (758.7 g/L at 20 °C) and a useful pH range of 6.8 to 8.2, which aligns well with physiological conditions .

Sodium HEPES is extensively used in cell culture and various biological assays due to its buffering capacity and minimal interference with biological processes. It helps maintain pH stability during cellular respiration and metabolic activities, which is crucial for cell viability and function . Studies have shown that it can influence the local pH during experiments involving biodegradable materials, such as magnesium alloys, affecting their degradation behavior and biocompatibility .

The synthesis of Sodium HEPES involves the reaction of 4-(2-hydroxyethyl)-1-piperazineethanesulfonic acid with sodium hydroxide or sodium carbonate to form the sodium salt. This process typically includes:

• Preparation of the base solution: Dissolve sodium hydroxide in water.
• Addition of HEPES: Gradually add HEPES to the base solution while stirring.
• pH adjustment: Monitor and adjust the pH to achieve the desired buffering capacity.
• Crystallization: Upon reaching the desired concentration, allow the solution to crystallize or evaporate to obtain solid Sodium HEPES.

This method ensures high purity and stability of the final product.

Sodium HEPES is employed across various fields:

• Cell Culture: Used in media formulations to maintain physiological pH.
• Biochemical Assays: Acts as a buffer in enzyme assays and other biochemical experiments.
• Pharmaceuticals: Serves as an excipient in drug formulations.
• Research: Commonly used in molecular biology and biochemistry laboratories for various experimental setups.

Its unique buffering properties make it essential for maintaining optimal conditions for cellular activities.

Research has explored Sodium HEPES's interactions with different biological systems and materials:

• Biodegradable Materials: Studies indicate that Sodium HEPES influences the degradation rates of magnesium alloys used in biomedical implants by affecting local pH levels .
• Cellular Responses: It has been shown to impact cellular responses in various assays, including cytotoxicity tests and studies involving tight junctions in epithelial cells .

These interactions highlight its significance beyond mere buffering capabilities.

Sodium HEPES belongs to a class of zwitterionic buffers known as Good's buffers. Here are some similar compounds:

Uniqueness of Sodium HEPES

Sodium HEPES stands out due to its superior ability to maintain pH stability under varying carbon dioxide concentrations compared to bicarbonate buffers, making it particularly suitable for aerobic cell cultures. Additionally, its negligible metal ion binding enhances its utility in enzyme-related applications where metal interference could be detrimental .